Cas no 497089-91-5 ((2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide)

(2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide is a fluorinated aromatic compound featuring a morpholine sulfonamide moiety and an α,β-unsaturated amide linker. Its structural design combines electron-withdrawing and electron-donating groups, enhancing reactivity and potential binding affinity in medicinal chemistry applications. The fluorophenyl group contributes to metabolic stability, while the morpholine sulfonamide moiety improves solubility and pharmacokinetic properties. The conjugated enamide system may facilitate interactions with biological targets, making it a candidate for enzyme inhibition or receptor modulation studies. This compound is suited for research in drug discovery, particularly in the development of small-molecule therapeutics targeting inflammatory or oncological pathways. Its well-defined synthetic route ensures reproducibility for scalable applications.

(2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide structure

497089-91-5 structure

Product Name:(2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide

CAS No:497089-91-5

MF:C₁₉H₁₉FN₂O₄S

MW:390.428567171097

CID:5555374

Update Time:2025-05-26

(2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 3-(4-fluorophenyl)-N-[4-(4-morpholinylsulfonyl)phenyl]acrylamide
- (2E)-3-(4-fluorophenyl)-N-[4-(morpholin-4-ylsulfonyl)phenyl]prop-2-enamide
- (2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide
- Inchi： 1S/C19H19FN2O4S/c20-16-4-1-15(2-5-16)3-10-19(23)21-17-6-8-18(9-7-17)27(24,25)22-11-13-26-14-12-22/h1-10H,11-14H2,(H,21,23)
- InChI Key： ZEUYQFSEAZLNEL-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(S(N2CCOCC2)(=O)=O)C=C1)(=O)C=CC1=CC=C(F)C=C1

(2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3145-3792-2μmol	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3145-3792-5μmol	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3145-3792-10μmol	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3145-3792-20μmol	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3145-3792-1mg	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3145-3792-2mg	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3145-3792-3mg	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3145-3792-4mg	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3145-3792-5mg	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3145-3792-10mg	(2E)-3-(4-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enamide	497089-91-5	90%+	10mg	$79.0	2023-07-05

(2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide

Comprehensive Overview of (2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide (CAS No. 497089-91-5)

The compound (2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide, with the CAS number 497089-91-5, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorophenyl group, a morpholine sulfonyl moiety, and an enamide linkage. Such structural attributes make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel compounds like (2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide has surged due to its potential therapeutic properties. Researchers are particularly interested in its kinase inhibition capabilities, which could play a role in treating diseases such as cancer and inflammatory disorders. The presence of the 4-fluorophenyl group enhances its binding affinity to biological targets, while the morpholine sulfonyl component contributes to its solubility and metabolic stability.

The synthesis of CAS 497089-91-5 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for preclinical and clinical studies. The compound's molecular weight and logP value are also key parameters that influence its pharmacokinetic profile, making it a subject of intense scrutiny in medicinal chemistry circles.

From an industrial perspective, (2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its modular structure allows for easy derivatization, enabling researchers to explore a wide range of analogs with potentially improved efficacy and safety profiles. This adaptability aligns with the growing trend toward personalized medicine, where tailored therapeutics are designed to meet individual patient needs.

Environmental and regulatory considerations are also paramount when working with CAS 497089-91-5. While the compound is not classified as hazardous, its handling and disposal must adhere to Good Laboratory Practices (GLP) to ensure safety and compliance. The fluorine atom in its structure, for instance, necessitates careful evaluation of its environmental impact, given the increasing scrutiny of fluorinated compounds in regulatory frameworks worldwide.

In summary, (2E)-3-(4-fluorophenyl)-N-4-(morpholine-4-sulfonyl)phenylprop-2-enamide represents a fascinating intersection of chemistry, biology, and medicine. Its unique properties and versatile applications make it a valuable asset in modern drug discovery, while ongoing research continues to uncover new possibilities for this remarkable molecule.